Cas no 22445-44-9 (Isoxazolidine,2-methyl-)

• Product Name: Isoxazolidine,2-methyl-
• CAS No: 22445-44-9
• MF: C₄H₉NO
• MW: 87.1203610897064
• CID: 288126
• PubChem ID: 140926
• Update Time: 2025-04-19

Isoxazolidine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolidine,2-methyl-
• 2-methyl-1,2-oxazolidine
• DTXSID70176988
• N-methyl isoxazoline
• 22445-44-9
• Isoxazolidine, 2-methyl-

• Inchi： 1S/C4H9NO/c1-5-3-2-4-6-5/h2-4H2,1H3
• InChI Key： LKRPQZOVEFZODS-UHFFFAOYSA-N
• SMILES： O1CCCN1C

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines